Cas no 19812-58-9 (b-Alanine, N,N-bis(phenylmethyl)-)

b-Alanine, N,N-bis(phenylmethyl)- structure
19812-58-9 structure
Product Name:b-Alanine, N,N-bis(phenylmethyl)-
CAS No:19812-58-9
MF:C17H19NO2
MW:269.338264703751
CID:225335
PubChem ID:294815
Update Time:2025-04-19

b-Alanine, N,N-bis(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • b-Alanine, N,N-bis(phenylmethyl)-
    • 3-(dibenzylamino)propanoic acid
    • 3-(N,N-dibenzylamino)propanoic acid
    • AC1L6MQJ
    • NSC163863
    • SureCN5146175
    • 19812-58-9
    • A1-04983
    • DTXSID10303998
    • beta-Alanine, N,N-bis(phenylmethyl)-
    • SCHEMBL5146175
    • NSC 163863
    • AKOS008999340
    • NSC-163863
    • Inchi: 1S/C17H19NO2/c19-17(20)11-12-18(13-15-7-3-1-4-8-15)14-16-9-5-2-6-10-16/h1-10H,11-14H2,(H,19,20)
    • InChI Key: FJPCUHVZSZCDJC-UHFFFAOYSA-N
    • SMILES: OC(CCN(CC1C=CC=CC=1)CC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 269.14167
  • Monoisotopic Mass: 269.141578849g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 7
  • Complexity: 261
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • PSA: 40.54
  • LogP: 3.16350
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